Cas no 1393584-90-1 (tert-Butyl-4-oxo-5-(trifluoromethyl)azepane-1-carboxylate)
tert-Butyl-4-oxo-5-(trifluoromethyl)azepane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- TERT-BUTYL 4-OXO-5-(TRIFLUOROMETHYL)AZEPANE-1-CARBOXYLATE
- AB77393
- tert-Butyl-4-oxo-5-(trifluoromethyl)azepane-1-carboxylate
-
- Inchi: 1S/C12H18F3NO3/c1-11(2,3)19-10(18)16-6-4-8(12(13,14)15)9(17)5-7-16/h8H,4-7H2,1-3H3
- InChI Key: NHPOEZNXKKOGCN-UHFFFAOYSA-N
- SMILES: FC(C1C(CCN(C(=O)OC(C)(C)C)CC1)=O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 360
- XLogP3: 2.1
- Topological Polar Surface Area: 46.6
Experimental Properties
- Color/Form: No date available
- Density: 1.2±0.1 g/cm3
- Melting Point: No date available
- Boiling Point: 311.2±42.0 °C at 760 mmHg
- Flash Point: 142.0±27.9 °C
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
tert-Butyl-4-oxo-5-(trifluoromethyl)azepane-1-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
tert-Butyl-4-oxo-5-(trifluoromethyl)azepane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B542135-50mg |
tert-Butyl-4-oxo-5-(trifluoromethyl)azepane-1-carboxylate |
1393584-90-1 | 50mg |
$ 224.00 | 2023-04-18 | ||
| TRC | B542135-250mg |
tert-Butyl-4-oxo-5-(trifluoromethyl)azepane-1-carboxylate |
1393584-90-1 | 250mg |
$ 98.00 | 2023-04-18 | ||
| TRC | B542135-500mg |
tert-Butyl-4-oxo-5-(trifluoromethyl)azepane-1-carboxylate |
1393584-90-1 | 500mg |
$ 1832.00 | 2023-04-18 | ||
| Enamine | EN300-706228-1.0g |
tert-butyl 4-oxo-5-(trifluoromethyl)azepane-1-carboxylate |
1393584-90-1 | 95% | 1g |
$0.0 | 2023-06-06 | |
| TRC | B542135-1g |
tert-Butyl-4-oxo-5-(trifluoromethyl)azepane-1-carboxylate |
1393584-90-1 | 1g |
$ 3000.00 | 2023-09-08 | ||
| Aaron | AR01EKMK-50mg |
tert-butyl 4-oxo-5-(trifluoromethyl)azepane-1-carboxylate |
1393584-90-1 | 95% | 50mg |
$362.00 | 2025-02-14 | |
| Aaron | AR01EKMK-100mg |
tert-butyl 4-oxo-5-(trifluoromethyl)azepane-1-carboxylate |
1393584-90-1 | 95% | 100mg |
$529.00 | 2025-02-14 | |
| Aaron | AR01EKMK-250mg |
tert-butyl 4-oxo-5-(trifluoromethyl)azepane-1-carboxylate |
1393584-90-1 | 95% | 250mg |
$746.00 | 2025-02-14 | |
| Aaron | AR01EKMK-500mg |
tert-butyl 4-oxo-5-(trifluoromethyl)azepane-1-carboxylate |
1393584-90-1 | 95% | 500mg |
$1158.00 | 2025-02-14 | |
| Aaron | AR01EKMK-1g |
tert-butyl 4-oxo-5-(trifluoromethyl)azepane-1-carboxylate |
1393584-90-1 | 95% | 1g |
$1479.00 | 2025-02-14 |
tert-Butyl-4-oxo-5-(trifluoromethyl)azepane-1-carboxylate Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on tert-Butyl-4-oxo-5-(trifluoromethyl)azepane-1-carboxylate
Comprehensive Overview of tert-Butyl-4-oxo-5-(trifluoromethyl)azepane-1-carboxylate (CAS No. 1393584-90-1)
tert-Butyl-4-oxo-5-(trifluoromethyl)azepane-1-carboxylate (CAS No. 1393584-90-1) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This azepane-derived molecule features a trifluoromethyl group, which enhances its metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery. The presence of the tert-butyl ester moiety further contributes to its synthetic versatility, allowing for selective deprotection under mild conditions. Researchers are increasingly exploring its applications in the development of bioactive molecules, particularly in the context of central nervous system (CNS) therapeutics and enzyme inhibitors.
The compound's unique structural attributes, including the 4-oxo and 1-carboxylate functionalities, enable its use in peptide mimetics and heterocyclic chemistry. Recent studies highlight its potential as a building block for protease inhibitors, a hot topic in the fight against viral infections and chronic diseases. With the growing demand for fluorinated compounds in medicinal chemistry, tert-Butyl-4-oxo-5-(trifluoromethyl)azepane-1-carboxylate stands out due to its balanced reactivity and compatibility with modern green chemistry principles. Its synthesis often involves catalytic asymmetric methods, aligning with the industry's shift toward sustainable practices.
In the realm of AI-driven drug design, this compound has been flagged as a promising candidate for virtual screening libraries. Computational models predict its affinity for G-protein-coupled receptors (GPCRs), a key target class in precision medicine. Moreover, its trifluoromethyl group aligns with the trend of incorporating fluorine atoms to improve pharmacokinetics—a frequently searched topic among chemists. The compound's CAS No. 1393584-90-1 is often cross-referenced in patents related to neurodegenerative disease treatments, reflecting its relevance in cutting-edge research.
From an industrial perspective, scalability and purity are critical considerations for tert-Butyl-4-oxo-5-(trifluoromethyl)azepane-1-carboxylate. Analytical techniques like HPLC and NMR are routinely employed to ensure batch consistency, addressing concerns about impurity profiling—a common query in quality control forums. The compound's stability under various storage conditions (e.g., inert atmosphere) is another frequently discussed aspect, particularly for laboratories focusing on long-term stability studies.
Environmental and regulatory compliance also play a role in its adoption. While not classified as hazardous, its biodegradability and ecotoxicological profile are under evaluation to meet REACH and FDA guidelines. This aligns with the broader industry emphasis on sustainable synthetic routes, a trending search term among environmentally conscious researchers. As the demand for high-value intermediates grows, CAS No. 1393584-90-1 is poised to remain a focal point in both academic and industrial settings.
1393584-90-1 (tert-Butyl-4-oxo-5-(trifluoromethyl)azepane-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)